Cas no 1208081-46-2 (2-chloro-5-methylpyridine-3-sulfonamide)

• Product Name: 2-chloro-5-methylpyridine-3-sulfonamide
• CAS No: 1208081-46-2
• MF: C₆H₇ClN₂O₂S
• MW: 206.649978876114
• MDL: MFCD15142802
• CID: 4685716
• PubChem ID: 57374607
• Update Time: 2025-06-08

2-chloro-5-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-METHYL-PYRIDINE-3-SULFONIC ACID AMIDE
• 2-chloro-5-methylpyridine-3-sulfonamide
• SBB093762
• 2-Chloro-5-methylpyridine-3-sulfonic acid amide

• MDL： MFCD15142802
• Inchi： 1S/C6H7ClN2O2S/c1-4-2-5(12(8,10)11)6(7)9-3-4/h2-3H,1H3,(H2,8,10,11)
• InChI Key： DXSNPCWSHIBMAX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C)=CN=1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Topological Polar Surface Area: 81.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 2-chloro-5-methylpyridine-3-sulfonamide

Introduction to 2-Chloro-5-Methylpyridine-3-Sulfonamide (CAS No. 1208081-46-2)

2-Chloro-5-methylpyridine-3-sulfonamide, with the CAS number 1208081-46-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides, which are widely used in various applications, including as intermediates in the synthesis of pharmaceuticals and agrochemicals. The unique combination of a chloro-substituted pyridine ring and a sulfonamide functional group makes 2-chloro-5-methylpyridine-3-sulfonamide a valuable building block for the development of novel therapeutic agents.

The chemical structure of 2-chloro-5-methylpyridine-3-sulfonamide consists of a pyridine ring with a chlorine atom at the 2-position and a methyl group at the 5-position, along with a sulfonamide group at the 3-position. This specific arrangement confers unique physicochemical properties that are crucial for its applications in drug discovery and development. The compound is known for its solubility in polar solvents, which facilitates its use in various synthetic reactions and analytical methods.

In recent years, 2-chloro-5-methylpyridine-3-sulfonamide has been extensively studied for its potential therapeutic applications. One notable area of research is its use as an intermediate in the synthesis of antiviral agents. Studies have shown that compounds derived from 2-chloro-5-methylpyridine-3-sulfonamide exhibit potent antiviral activity against a range of viral pathogens, including influenza and hepatitis viruses. This has led to increased interest in developing novel antiviral drugs based on this scaffold.

Beyond antiviral applications, 2-chloro-5-methylpyridine-3-sulfonamide has also shown promise in the treatment of neurological disorders. Research has demonstrated that derivatives of this compound can modulate specific neurotransmitter systems, making them potential candidates for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the chemical structure through functional group modifications allows for the optimization of pharmacological properties, such as selectivity and potency.

In addition to its therapeutic potential, 2-chloro-5-methylpyridine-3-sulfonamide is also used as a key intermediate in the synthesis of agrochemicals. Its unique chemical properties make it suitable for the development of herbicides and fungicides with improved efficacy and reduced environmental impact. Recent studies have focused on optimizing synthetic routes to enhance yield and purity, thereby making the compound more accessible for large-scale applications.

The synthesis of 2-chloro-5-methylpyridine-3-sulfonamide typically involves multi-step processes that include chlorination, methylation, and sulfonation reactions. Advances in synthetic methodologies have led to more efficient and environmentally friendly routes, reducing both cost and waste. For example, catalytic methods using transition metals have been developed to improve the yield and selectivity of these reactions.

In terms of safety and handling, 2-chloro-5-methylpyridine-3-sulfonamide should be stored under appropriate conditions to maintain its stability and purity. It is important to follow standard laboratory practices when handling this compound to ensure safety and prevent contamination. Proper personal protective equipment (PPE) should be worn during handling, and any spills or exposures should be managed according to established protocols.

The future outlook for 2-chloro-5-methylpyridine-3-sulfonamide is promising, with ongoing research aimed at expanding its applications in both pharmaceutical and agrochemical industries. As new synthetic methods are developed and more data becomes available on its biological activity, it is likely that this compound will continue to play a significant role in advancing scientific knowledge and improving human health.